Cas no 10343-06-3 ([(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate)

• Product Name: [(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate
• CAS No: 10343-06-3
• MF: C₁₄H₂₀O₁₀
• MW: 348.302605628967
• MDL: MFCD00061634
• CID: 48534
• PubChem ID: 11824227
• Update Time: 2025-06-03

[(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetraacetyl-D-glucose
• 2,3,4,6- Tetra-O-acetyl-D-glucopyranose
• 2,3,4,6-Tetra-O-acet
• D-GLUCOPYRANOSE, 2,3,4,6-TETRAACETATE
• β-D-Glucose-2,3,4,6-tetraacetate
• [(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate
• H10497
• MFCD00061634
• SCHEMBL2066839
• GS-0915
• (2R,3R,4S,5R)-2-(acetoxymethyl)-6-hydroxytetrahydro-2H-pyran-3,4,5-triyltriacetate
• CS-M3450
• 2,3,4,6-tetra-O-acetylglucopyranose
• [(2R,3R,4S,5R)-3,4,5-triacetyloxy-6-hydroxyoxan-2-yl]methyl acetate
• AKOS015896796
• 10343-06-3
• AKOS015924785
• 2,3,4,6-tetra-o-acetyl-glucopyranose
• (2R,3R,4S,5R)-2-(acetoxymethyl)-6-hydroxytetrahydro-2H-pyran-3,4,5-triyl triacetate
• IEOLRPPTIGNUNP-RQICVUQASA-N
• 2,3,4,6-Tetra-O-acetyl-D-glucopyranose

• MDL： MFCD00061634
• Inchi： 1S/C14H20O10/c1-6(15)20-5-10-11(21-7(2)16)12(22-8(3)17)13(14(19)24-10)23-9(4)18/h10-14,19H,5H2,1-4H3/t10-,11-,12+,13-,14?/m1/s1
• InChI Key： IEOLRPPTIGNUNP-RQICVUQASA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 348.10600
• Monoisotopic Mass: 348.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.33
• Melting Point: 118-120°C
• Boiling Point: 425.0±45.0 °C at 760 mmHg
• Flash Point: 148.5±22.2 °C
• Refractive Index: 1.491
• Solubility: Soluble in chloroform or ethyl acetate
• PSA: 134.66000
• LogP: -0.93820

[(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep Cold.

Additional information on [(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate

Comprehensive Overview of [(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate (CAS No. 10343-06-3)

[(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate, with the CAS number 10343-06-3, is a chemically significant compound widely utilized in pharmaceutical and biochemical research. This acetylated sugar derivative is particularly notable for its role in glycosylation reactions and as an intermediate in the synthesis of complex carbohydrates. The compound's unique structure, featuring multiple acetyl groups, makes it a valuable tool for scientists exploring carbohydrate chemistry and drug development.

In recent years, the demand for specialized carbohydrate derivatives like [(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate has surged, driven by advancements in glycobiology and the growing interest in glycan-based therapeutics. Researchers frequently search for "CAS 10343-06-3 applications" or "acetylated sugar derivatives in drug synthesis," reflecting the compound's relevance in cutting-edge scientific inquiries. Its role in modulating biological processes, such as cell signaling and immune responses, further underscores its importance.

The compound's IUPAC name may appear complex, but it precisely describes its molecular architecture: a hexose ring with acetyl groups at the 3, 4, and 5 positions, and a hydroxymethyl group at the 2 position. This structural specificity is crucial for its reactivity and functionality in synthetic pathways. For those seeking "how to synthesize [(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate," it is typically prepared through controlled acetylation of the corresponding sugar under anhydrous conditions, ensuring high purity and yield.

From an industrial perspective, CAS 10343-06-3 is often employed in the production of glycosylated compounds, which are pivotal in developing vaccines, antiviral drugs, and diagnostic reagents. The rise of personalized medicine and biopharmaceuticals has further amplified its significance. Queries like "glycosylation reagents for vaccine development" highlight the compound's intersection with global health priorities, such as pandemic preparedness and infectious disease control.

Quality control and analytical characterization of [(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate are critical for ensuring its efficacy in research and manufacturing. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly used to verify its purity and structural integrity. Researchers often inquire about "analytical methods for CAS 10343-06-3" or "stability studies of acetylated sugars," emphasizing the need for robust protocols in handling this compound.

Environmental and safety considerations are also paramount when working with CAS 10343-06-3. While it is not classified as hazardous, proper storage conditions—such as protection from moisture and extreme temperatures—are essential to maintain its stability. Laboratories frequently search for "best practices for storing acetylated carbohydrates" to ensure optimal shelf life and performance in experiments.

In summary, [(2R,3R,4S,5R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate (CAS 10343-06-3) is a versatile and indispensable compound in modern chemistry and biotechnology. Its applications span from foundational research to industrial-scale production, aligning with contemporary scientific trends and healthcare innovations. As glycobiology continues to evolve, this compound will undoubtedly remain a cornerstone in the development of next-generation therapeutics and diagnostics.